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Compound of Interest

Compound Name: N-Methyl-d3-form-d1-amide

Cat. No.: B12315209

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis of N-Methyl-d3-form-d1-amide, an

isotopically labeled analog of N-methylformamide. This compound serves as a valuable tool in

various research applications, including as an internal standard for quantitative mass

spectrometry-based assays and in metabolic studies to probe kinetic isotope effects.[1][2][3]

This guide provides a plausible synthetic route, detailed experimental protocols based on

established chemical transformations, and expected analytical data.

Overview of the Synthetic Strategy
The synthesis of N-Methyl-d3-form-d1-amide can be achieved through the reaction of

methylamine-d3 with a deuterated formic acid derivative. A common and efficient method for

amide bond formation is the reaction of an amine with an ester.[4][5] Therefore, a proposed

two-step synthetic pathway involves the preparation of a deuterated formic acid ester, followed

by its amidation with methylamine-d3.

Experimental Protocols
Synthesis of Methyl-d1-formate-d
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A potential route to methyl-d1-formate-d involves the esterification of formic-d2 acid with

methanol.

Materials:

Formic-d2 acid

Methanol

Sulfuric acid (catalytic amount)

Anhydrous magnesium sulfate

Molecular sieves

Procedure:

To a round-bottom flask equipped with a reflux condenser and a drying tube, add formic-d2

acid and an equimolar amount of methanol.

Carefully add a catalytic amount of concentrated sulfuric acid to the mixture.

Heat the reaction mixture to reflux for 4-6 hours.

Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography

(GC).

Upon completion, allow the mixture to cool to room temperature.

Neutralize the excess acid with a saturated solution of sodium bicarbonate.

Extract the product with a suitable organic solvent, such as diethyl ether.

Dry the combined organic layers over anhydrous magnesium sulfate, filter, and remove the

solvent under reduced pressure to yield methyl-d1-formate-d.

Synthesis of N-Methyl-d3-form-d1-amide
The final product is synthesized by the amidation of methyl-d1-formate-d with methylamine-d3.
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Materials:

Methyl-d1-formate-d

Methylamine-d3 hydrochloride

Sodium methoxide

Anhydrous methanol

Anhydrous diethyl ether

Procedure:

Prepare a solution of methylamine-d3 free base by reacting methylamine-d3 hydrochloride

with a strong base, such as sodium methoxide, in an anhydrous solvent like methanol.

In a separate reaction vessel, dissolve methyl-d1-formate-d in anhydrous methanol.

Slowly add the freshly prepared methylamine-d3 solution to the methyl-d1-formate-d solution

at room temperature with stirring.

Allow the reaction to proceed for 12-24 hours at room temperature.

Monitor the reaction by TLC or GC-MS.

Once the reaction is complete, remove the solvent under reduced pressure.

Purify the crude product by fractional distillation or column chromatography to obtain pure N-
Methyl-d3-form-d1-amide.

Quantitative Data
The following table summarizes the expected and reported physical and chemical properties of

N-Methyl-d3-form-d1-amide and its non-deuterated analog.
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Property
N-Methyl-d3-form-d1-
amide
(Expected/Reported)

N-Methylformamide
(Reported)

CAS Number 110505-55-0 123-39-7

Molecular Formula C₂HD₄NO C₂H₅NO

Molecular Weight 63.09 g/mol 59.07 g/mol

Boiling Point 182.5 °C at 760 mmHg 180-185 °C

Density 0.932 g/cm³ 1.011 g/mL at 25 °C

Isotopic Purity
>98 atom % D (Typical for

commercial products)
N/A

Expected Yield
60-80% (based on analogous

reactions)
N/A

Mandatory Visualizations
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Step 2: Amidation
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Caption: Synthetic workflow for N-Methyl-d3-form-d1-amide.
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Caption: Utility of deuteration in altering metabolic pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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